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Compound of Interest

Compound Name:
4-(2-Bromoethoxy)-3-

fluorobenzonitrile

CAS No.: 872045-88-0

Cat. No.: B8707574

Get Quote

Executive Summary
3-Fluoro-4-(2-bromoethoxy)benzonitrile is a bifunctional aromatic intermediate characterized by

a highly reactive alkyl bromide tail and an electron-withdrawing nitrile group. Its structural utility

lies in its role as a "linker scaffold" in medicinal chemistry. The 3-fluoro substitution modulates

the acidity of the phenolic ether and enhances metabolic stability, while the 2-bromoethoxy

moiety serves as a versatile electrophile for N-alkylation (e.g., in kinase inhibitor synthesis) or

nucleophilic fluorination (e.g., in Positron Emission Tomography tracer development).

Physicochemical Identity
This compound is typically synthesized as a custom intermediate. The data below synthesizes

calculated values and experimental observations from homologous series.
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Property Specification / Value

IUPAC Name 3-Fluoro-4-(2-bromoethoxy)benzonitrile

Common Identity 4-Cyano-2-fluorophenyl 2-bromoethyl ether

Molecular Formula

C

H

BrFNO

Molecular Weight 244.06 g/mol

CAS Number
Not widely indexed; Custom Synthesis

(Precursor CAS: 405-04-9)

Physical State White to off-white crystalline solid

Melting Point 68–72 °C (Typical for this chemotype)

Solubility

Soluble in DMSO, DMF, CH

Cl

, EtOAc; Insoluble in water

LogP (Calc) ~2.8 (Lipophilic)

Reactive Motifs
Alkyl bromide (Electrophile), Nitrile (Masked

acid/amine), Aryl Fluoride

Synthetic Methodology
The synthesis follows a Williamson ether synthesis protocol, optimized to prevent elimination

side-reactions (formation of vinyl ethers) and double alkylation.

Core Reaction Mechanism
The reaction involves the deprotonation of 3-fluoro-4-hydroxybenzonitrile (pKa ~7.5 due to the

electron-withdrawing nitrile and fluorine) followed by an S

2 attack on 1,2-dibromoethane.
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Step-by-Step Protocol
Reagents:

3-Fluoro-4-hydroxybenzonitrile (1.0 eq) [CAS: 405-04-9][1][2][3]

1,2-Dibromoethane (5.0 eq) – Excess is critical to favor mono-alkylation.

Potassium Carbonate (K

CO

) (2.0 eq)

Solvent: DMF (Dimethylformamide) or Acetonitrile (ACN)

Workflow:

Activation: Dissolve 3-fluoro-4-hydroxybenzonitrile in anhydrous DMF (0.2 M

concentration). Add anhydrous K

CO

. Stir at RT for 30 mins to form the phenoxide anion.

Alkylation: Add 1,2-dibromoethane dropwise. Note: Using a large excess prevents the

formation of the bis-ether dimer (Ar-O-CH

CH

-O-Ar).

Heating: Heat the suspension to 60 °C for 12–16 hours. Monitor via TLC (Hexane/EtOAc

4:1) or HPLC.

Workup: Cool to RT. Filter off inorganic salts. Dilute filtrate with EtOAc and wash copiously

with water and brine (to remove DMF).

Purification: Evaporate solvent. Recrystallize from Ethanol/Hexane or purify via silica gel

chromatography (Gradient: 0-20% EtOAc in Hexanes).
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Visualized Synthesis Pathway

3-Fluoro-4-hydroxybenzonitrile
(CAS 405-04-9)

Transition State
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1,2-Dibromoethane
(Excess)

3-Fluoro-4-(2-bromoethoxy)benzonitrile
(Target)SN2 Substitution

Bis-ether Dimer
(Impurity)

Low Reagent Excess

Click to download full resolution via product page

Caption: Stoichiometric control of 1,2-dibromoethane is required to suppress dimerization.

Applications in Drug Development
This intermediate is a "gateway" molecule used to install the fluoroethoxy motif or to link

pharmacophores.

A. Precursor for F-PET Tracers
The 2-bromoethyl side chain is a classic leaving group for radiofluorination.

Reaction: The bromide is displaced by [

F]Fluoride (Kryptofix 2.2.2/K

CO

complex) in ACN at 90–110 °C.

Advantage: The resulting [

F]fluoroethoxy-benzonitrile moiety is metabolically robust compared to non-fluorinated alkyl
chains.

B. Synthesis of Kinase Inhibitors & SERMs
As detailed in patent literature (e.g., WO2013097773), this scaffold is used to synthesize

Selective Estrogen Receptor Modulators.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8707574/docs?utm_src=pdf-body-img#technical-profile-3-fluoro-4-2-bromoethoxy-benzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8707574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coupling Logic: The alkyl bromide reacts with secondary amines (e.g., piperidines,

pyrrolidines) to form the basic side chains required for receptor binding affinity.

Application Workflow Diagram

3-Fluoro-4-(2-bromoethoxy)benzonitrile

PET Tracer Synthesis
(Nucleophilic Fluorination)

 + [18F]KF / K2.2.2

Medicinal Chemistry
(N-Alkylation)

 + Secondary Amines (HNR2)

[18F]-Labeled Tracer
(Amyloid/Receptor Imaging)

 SN2 Displacement

SERMs / Kinase Inhibitors
(e.g., Gefitinib Analogs)

 Base, Heat
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Caption: Divergent utility in radiochemistry (F-18 labeling) and therapeutic synthesis (amine

coupling).

Analytical Quality Control
To ensure the integrity of this intermediate before downstream use, the following criteria must

be met:

H-NMR (CDCl

, 400 MHz):

7.4–7.5 (m, 2H, Ar-H)

7.0–7.1 (t, 1H, Ar-H ortho to alkoxy)

4.35 (t, J=6.0 Hz, 2H, O-CH

)
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3.65 (t, J=6.0 Hz, 2H, CH

-Br)

HPLC Purity: >98% (UV @ 254 nm). Impurities often include the hydrolyzed phenol or the

dimer.

Mass Spectrometry: [M+H]

or [M+Na]

corresponding to the bromine isotope pattern (1:1 ratio for

Br/

Br).

Safety & Handling (HSE)
Lachrymator Hazard: Alkyl bromides are potent alkylating agents and lachrymators. Handle

only in a fume hood.

Nitrile Toxicity: Metabolizes to release cyanide ions in vivo; avoid skin contact and inhalation.

Storage: Store at 2–8 °C, protected from light (to prevent bromide degradation) and

moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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